ML233

• Molecular Formula: C19H21NO4S
• Molecular Weight: 359.4 g/mol
• InChI: InChI=1S/C19H21NO4S/c1-14-12-19(21)17(15-8-4-2-5-9-15)13-18(14)20-24-25(22,23)16-10-6-3-7-11-16/h3,6-7,10-13,15H,2,4-5,8-9H2,1H3/b20-18-
• InChIKey: RSMZOLWJZGIWOV-ZZEZOPTASA-N

ML233 Dual-Activity Compound Overview

ML233 (CAS 2080311-92-6, CID 46905036) is a synthetic small molecule with a dual pharmacological profile, acting as a non-peptide apelin receptor (APJ, APLNR) agonist and a direct tyrosinase (TYR) inhibitor [1]. Identified from a high-throughput screen of approximately 330,600 compounds within the NIH Molecular Libraries Program, it is recognized as the first non-peptide APJ functional agonist [2]. The compound is commercially available with certified purity (e.g., ≥98% by HPLC) and defined physicochemical properties, including a molecular weight of 359.44 g/mol and solubility up to 50 mM in DMSO, establishing it as a reproducible chemical probe for basic and translational research .

1

Dual-activity tool compound Enables parallel investigation of APJ GPCR agonism and direct tyrosinase enzyme inhibition in a single small molecule.

2

In vivo melanogenesis studies Compatible with zebrafish embryo and murine B16F10 melanoma models at low micromolar concentrations for tyrosinase-dependent pathway research.

3

Non-peptide APJ pharmacology Provides a peptide-free APJ receptor tool with documented AT1 selectivity window for cardiovascular signaling research.

• [1] Menard R, Baanannou A, Halluin C, Morse D, Kuhn S, Graber JH, Strickland J, Madelaine R. The small molecule ML233 is a direct inhibitor of tyrosinase function. Commun Biol. 2025 Mar 28;8(1):506. View Source
• [2] Khan P, Maloney PR, Hedrick M, et al. Functional Agonists of the Apelin (APJ) Receptor. 2011 Mar 25 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. View Source

Why ML233 Has No Generic Substitute

In-class substitution of apelin receptor (APJ) agonists is scientifically invalid due to fundamental differences in chemical nature, signaling bias, and species-specific stability. Peptide-based agonists (e.g., Apelin-13) suffer from rapid proteolytic degradation in circulation (half-life <5 minutes) and require specialized handling, limiting their utility in systemic in vivo models [1]. Conversely, newer non-peptide biased agonists like CMF-019 exhibit extreme G-protein bias (~400-fold over β-arrestin), making them unsuitable for studies requiring balanced or unbiased receptor activation [2]. Furthermore, critical differences in plasma stability—particularly the stark contrast between ML233's stability in mouse vs. human plasma—render data from other species non-transferable without specific validation [3]. The quantitative evidence below defines precisely where ML233 is the appropriate tool versus when alternative molecules must be selected.

ML233 target profile Non-peptide APJ agonist with >21-fold AT1 selectivity and direct, competitive tyrosinase inhibition confirmed via SPR.

Peptide APJ agonists (e.g., apelin-13) Lack tyrosinase activity and require specialized formulation; rapid plasma degradation limits in vivo pharmacology.

ML233 in vivo melanogenesis model Effective tyrosinase inhibition without embryo viability impairment at 10 µM in zebrafish.

Classical depigmenting agents (kojic acid, arbutin, PTU) PTU may introduce thiourea-related off-target effects; kojic acid and arbutin exhibit incomplete efficacy and toxicity at higher doses.

ML233 melanoma PDXO selectivity Exhibits subtype-selective anti-proliferative activity, discriminating between melanoma genotypes.

Broadly cytotoxic comparators (staurosporine, cisplatin) Non-selective cytotoxicity may confound interpretation of genotype-specific proliferation pathways.

• [1] Read C, Nyimanu D, Williams TL, Huggins DJ, Sulentic P, Macrae RGC, Yang P, Glen RC, Maguire JJ, Davenport AP. The G Protein Biased Small Molecule Apelin Agonist CMF-019 is Disease Modifying in Endothelial Cell Apoptosis In Vitro and Induces Vasodilatation Without Desensitisation In Vivo. Front Pharmacol. 2021 Jan 21;11:588669. View Source
• [2] Read C, Fitzpatrick CM, Yang P, Kuc RE, Maguire JJ, Glen RC, Foster RE, Davenport AP. Cardiac action of the first G protein biased small molecule apelin agonist. Biochem Pharmacol. 2016 Sep 15;116:63-72. View Source
• [3] Khan P, Maloney PR, Hedrick M, et al. Functional Agonists of the Apelin (APJ) Receptor. Probe Reports from the NIH Molecular Libraries Program. 2011. View Source

ML233 Differentiation Evidence

In Vivo Tyrosinase Inhibition vs. Kojic Acid & Arbutin

ML233 is uniquely characterized by dual-target activity: it functions both as an APJ agonist and as a direct, competitive tyrosinase (TYR) inhibitor. This dual mechanism is not observed in other well-characterized APJ agonists. In comparative studies, ML233 reduced melanin production in zebrafish embryos with no observable significant toxicity, whereas other non-peptide APJ agonists like CMF-019 and peptide agonists like Apelin-13 have no reported direct effect on melanogenesis pathways [1]. Surface plasmon resonance (SPR) analysis confirmed direct binding of ML233 to human TYR, with kinetics distinct from the natural substrate L-DOPA [2]. This establishes ML233 as a singular tool for dissecting crosstalk between APJ signaling and melanogenesis, a feature not replicable by generic APJ agonists.

In Vivo TYR Inhibition vs. Standards

Head-to-head

≥40-fold concentration advantage

ML233 10 µM: strong depigmentation, 0% lethality. Kojic acid/arbutin at 400 µM: incomplete effect with significant toxicity.

Supports in vivo melanogenesis endpoint review with reported lower toxicity burden.

Zebrafish embryo model; toxicity per OECD 236.

Evidence Dimension	Pharmacological Target Profile
Target Compound Data	APJ agonist (EC50 = 3.7 μM); Direct tyrosinase inhibitor (competitive inhibition mode, reduces melanin in vivo)
Comparator Or Baseline	CMF-019 / E339-3D6 / Apelin-13: APJ agonism only; no reported direct tyrosinase inhibition
Quantified Difference	Qualitative difference in target profile: ML233 possesses dual activity not present in comparators
Conditions	Zebrafish embryo melanogenesis assay; Human TYR SPR binding analysis

Why This Matters

For investigators studying pigment biology or the intersection of cardiovascular and dermatological signaling, ML233 is the only commercially available APJ agonist that simultaneously modulates melanogenesis, eliminating the need for combinatorial compound treatments.

• [1] Menard R, Baanannou A, Halluin C, Morse D, Kuhn S, Graber JH, Strickland J, Madelaine R. The small molecule ML233 is a direct inhibitor of tyrosinase function. Commun Biol. 2025 Mar 28;8(1):506. View Source
• [2] Menard R et al. Fig. 3: ML233 inhibits TYR protein activity in vivo and in vitro. Commun Biol. 2025;8:506. View Source

Melanogenesis Inhibition vs. PTU in Zebrafish

ML233 demonstrates >21-fold selectivity for the APJ receptor over the closely related angiotensin 1 (AT1) receptor (APJ EC50 = 3.7 μM vs. AT1 EC50 > 79 μM) . In contrast, the first reported non-peptide APJ agonist, E339-3D6, exhibited a binding affinity (Ki) of 90 nM for APJ but its selectivity profile against AT1 was either not reported or demonstrated significant cross-reactivity issues in subsequent SAR studies [1]. This defined selectivity window is critical for experiments where AT1 receptor activation would confound interpretation of cardiovascular or renal outcomes, as both APJ and AT1 share downstream signaling effectors and tissue distribution [2].

Melanogenesis vs. PTU

Head-to-head

~40-fold higher potency

ML233 5 µM achieves >80% melanin reduction, matching PTU at 200 µM.

Reported comparable melanogenesis blockade at significantly lower concentration.

Zebrafish embryo L-DOPA conversion assay.

Evidence Dimension	Selectivity over AT1 Receptor
Target Compound Data	APJ EC50 = 3.7 μM; AT1 EC50 > 79 μM; Selectivity ratio > 21-fold
Comparator Or Baseline	E339-3D6: APJ Ki = 90 nM; AT1 selectivity not established; later SAR studies questioned purity and specificity
Quantified Difference	ML233 provides >21-fold selectivity window; E339-3D6 provides no defined selectivity margin
Conditions	Cell-based functional assays (cAMP); Radioligand binding

Why This Matters

A defined selectivity window enables reliable interpretation of APJ-mediated phenotypes in cardiovascular and renal models, whereas undefined selectivity introduces confounding variables that compromise experimental reproducibility.

• [1] Iturrioz X, Alvear-Perez R, De Mota N, Franchet C, Guillier F, Leroux V, Dabire H, Le Jouan M, Chabane H, Gerbier R, Bonnet D, Berdeaux A, Maigret B, Galzi JL, Hibert M, Llorens-Cortes C. Identification and pharmacological properties of E339-3D6, the first nonpeptidic apelin receptor agonist. FASEB J. 2010 May;24(5):1506-17. View Source
• [2] Khan P, Maloney PR, Hedrick M, et al. Functional Agonists of the Apelin (APJ) Receptor. Probe Reports from the NIH Molecular Libraries Program. 2011. View Source

APJ Receptor Selectivity Profiling

Systemic intraperitoneal administration of ML233 (1-5 mg/kg) in mice prevented NMDA-induced retinal ganglion cell (RGC) and amacrine cell loss, preserving scotopic threshold response (STR) amplitudes in electroretinography [1]. Crucially, this protective effect was specifically reversed by co-administration of the APJ antagonist ML221 (5 mg/kg), providing direct pharmacological evidence that the observed neuroprotection is mediated through APJ activation rather than off-target effects [2]. While biased agonists like CMF-019 have demonstrated robust cardiovascular effects in vivo, their neuroprotective efficacy in retinal excitotoxicity models has not been reported, leaving ML233 as the only non-peptide APJ agonist with validated and antagonism-confirmed neuroprotective activity in this disease-relevant context [3].

APJ Receptor Selectivity

Cross-study

>21-fold AT1 selectivity

APJ EC₅₀ = 3.7 µM; AT1 EC₅₀ > 79 µM. Off-target GPCR binding noted at 10 µM.

Context-dependent APJ pharmacology tool; selectivity window may help inform receptor-specific interpretation.

Cell-based functional assay; 37-target GPCR panel.

Evidence Dimension	In Vivo Neuroprotective Efficacy with Pharmacological Validation
Target Compound Data	ML233 (1-5 mg/kg i.p.) prevents NMDA-induced RGC loss; effect reversed by APJ antagonist ML221 (5 mg/kg)
Comparator Or Baseline	CMF-019: Cardiovascular in vivo efficacy established; retinal neuroprotection not reported
Quantified Difference	ML233 neuroprotection validated by antagonist reversal; CMF-019 lacks this specific validation
Conditions	Mouse NMDA-induced retinal excitotoxicity model; Electroretinography; Immunohistochemistry

Why This Matters

Investigators studying retinal neuroprotection or glaucoma require a tool compound with demonstrated on-target efficacy in relevant disease models, supported by antagonist reversal data that confirms mechanism specificity.

• [1] Shibagaki F, Ishimaru Y, Sumino A, Yamamuro A, Yoshioka Y, Maeda S. Systemic Administration of an Apelin Receptor Agonist Prevents NMDA-Induced Loss of Retinal Neuronal Cells in Mice. Neurochem Res. 2020 Apr;45(4):752-759. View Source
• [2] Ishimaru Y et al. An apelin receptor agonist prevents retinal ganglion cell death in the diabetes model mouse fed the high-fat diet. J Pharmacol Sci. 2017; (Conference Abstract/Data). View Source
• [3] Read C, Fitzpatrick CM, Yang P, Kuc RE, Maguire JJ, Glen RC, Foster RE, Davenport AP. Cardiac action of the first G protein biased small molecule apelin agonist. Biochem Pharmacol. 2016 Sep 15;116:63-72. View Source

Anti-Proliferative Selectivity in Melanoma PDXOs

ML233 exhibits a pronounced species-dependent plasma stability profile that directly impacts experimental design decisions. In mouse plasma, ML233 demonstrates robust stability, whereas in human plasma, only 18.68% of the parent compound remains after 3 hours of incubation [1]. This stability differential contrasts sharply with peptide agonists like Apelin-13, which are rapidly degraded in both rodent and human plasma (t1/2 <5 minutes) due to proteolytic cleavage [2]. For investigators selecting between APJ agonists, this data dictates that ML233 is a viable tool for acute or subacute mouse in vivo studies, but unsuitable for long-term infusion or human plasma-containing ex vivo assays without stabilization strategies.

Anti-Proliferative PDXO Selectivity

Cross-study

Subtype-selective IC₅₀ 1.65 µM

ME1154B PDXO inhibition; no effect in ME2319B up to 10 µM. B16F10 melanin reduction at ≥0.625 µM.

Reported cell-model endpoint review; may support genotype-specific vulnerability research.

3-day proliferation assay; n = 3 independent experiments.

Evidence Dimension	Plasma Stability at 3 Hours
Target Compound Data	Mouse plasma: Stable; Human plasma: 18.68% remaining at 3 hours
Comparator Or Baseline	Apelin-13 peptide: Rapid degradation (t1/2 <5 min) in both rodent and human plasma
Quantified Difference	ML233 provides species-specific stability (mouse-viable); Apelin-13 provides universal instability
Conditions	1× PBS, pH 7.4, 1:1 plasma dilution; 37°C incubation

Why This Matters

Understanding species-specific stability prevents failed in vivo experiments and misinterpretation of ex vivo assay results. ML233 is suitable for mouse studies but contraindicated for human plasma-based assays unless stabilization measures are employed.

• [1] Khan P, Maloney PR, Hedrick M, et al. Table 5, Summary of in vitro ADME Properties of APJ Agonist probe ML233. In: Functional Agonists of the Apelin (APJ) Receptor. Probe Reports from the NIH Molecular Libraries Program. 2011. View Source
• [2] Read C, Nyimanu D, Williams TL, et al. The G Protein Biased Small Molecule Apelin Agonist CMF-019 is Disease Modifying. Front Pharmacol. 2021;11:588669. View Source

Binding Kinetics vs. L-DOPA

In scratch wound healing assays using both mouse (MEFs, NIH-3T3) and human fibroblast cells, treatment with ML233 significantly enhanced scratch closure rate compared to vehicle controls [1]. This pro-migratory effect was mirrored by treatment with the endogenous peptide ligand Apelin, confirming that ML233 functions as a true functional agonist in this cellular context. Critically, siRNA-mediated knockdown of Aplnr (the APJ receptor) or its ligand Apln abolished the pro-migratory effect of ML233, establishing that ML233's activity is strictly dependent on the APJ receptor pathway rather than off-target mechanisms [2]. This provides a quantifiable, pathway-specific functional assay endpoint for researchers using ML233 in fibrosis, cancer metastasis, or tissue regeneration studies.

Binding Kinetics vs. L-DOPA

Supporting

~190-fold faster association

ML233 ka1 = 3.79 × 10³ 1/Ms vs. L-DOPA ka1 = 1.97 × 10¹ 1/Ms. Competitive inhibition confirmed.

Supports time-resolved melanogenesis studies with a fast-on/fast-off competitive probe.

Surface plasmon resonance (SPR); Lineweaver-Burk analysis.

Evidence Dimension	Fibroblast Migration (Scratch Closure Rate)
Target Compound Data	ML233 significantly enhanced scratch closure in MEFs, NIH-3T3, and human fibroblasts
Comparator Or Baseline	Apelin peptide: Comparable enhancement of scratch closure rate; Effect abolished by Aplnr siRNA
Quantified Difference	Functional equivalence to endogenous peptide ligand; pathway-specificity confirmed by siRNA knockdown
Conditions	In vitro scratch wound assay; Mouse and human fibroblast cell lines

Why This Matters

ML233 provides a stable, non-peptide alternative to Apelin for studying APJ-mediated fibroblast migration, with the advantage of avoiding peptide-specific handling and stability issues while maintaining pathway specificity.

• [1] Doğan A. Apelin receptor (Aplnr) signaling promotes fibroblast migration. Tissue Cell. 2019 Feb;56:98-106. View Source
• [2] Doğan A. Apelin receptor (Aplnr) signaling promotes fibroblast migration. Tissue Cell. 2019 Feb;56:98-106. (siRNA knockdown validation data). View Source

In Vivo Safety & Transcriptomic Neutrality

ML233 acts as a direct, competitive inhibitor of tyrosinase (TYR), a feature that distinguishes it from all other APJ agonists in the chemical space. Kinetic analysis using Lineweaver-Burk plots confirmed a competitive inhibition mode against human TYR after 1 minute of incubation [1]. Surface plasmon resonance (SPR) two-state reaction modeling further quantified the binding interaction, yielding distinct association and dissociation constants for ML233 compared to the natural substrate L-DOPA [2]. In cellular and in vivo zebrafish assays, ML233 at 5-20 μM reduced tyrosinase activity and melanin production without observable toxicity, whereas structurally related APJ agonists (e.g., E339-3D6 derivatives) have not been reported to inhibit TYR [3]. This defines ML233 as a dual-activity chemical probe rather than a single-target APJ tool.

In Vivo Safety & Transcriptomics

Class-level inference

No transcriptomic dysregulation at effective dose

100% survival at 20 µM; reversible depigmentation; RNA-Seq at 0.5 µM shows minimal perturbation.

Safety-related endpoint context; reported lower model-risk profile compared to hydroquinone/arbutin.

Zebrafish OECD 236 assay; GSEA, GO, KEGG pathway analysis.

Evidence Dimension	Tyrosinase Inhibition Mechanism and Kinetics
Target Compound Data	Competitive inhibition; SPR binding constants determined; Effective at 5-20 μM in vitro
Comparator Or Baseline	E339-3D6, CMF-019, Apelin-13: No reported tyrosinase inhibitory activity
Quantified Difference	Qualitative difference: ML233 uniquely possesses direct TYR inhibition among APJ agonists
Conditions	Lineweaver-Burk kinetic analysis; SPR with human TYR; Zebrafish melanogenesis assay

Why This Matters

For drug discovery programs targeting hyperpigmentation disorders or melanoma, ML233 serves as both an APJ agonist and a TYR inhibitor, enabling investigation of dual-pathway pharmacology that is not achievable with other APJ tool compounds.

• [1] Menard R et al. Fig. 3: ML233 inhibits TYR protein activity in vivo and in vitro. Commun Biol. 2025;8:506. View Source
• [2] Menard R et al. Commun Biol. 2025;8:506. SPR two-state reaction model data for ML233 binding to human TYR. View Source
• [3] Menard R, Baanannou A, Halluin C, Morse D, Kuhn S, Graber JH, Strickland J, Madelaine R. The small molecule ML233 is a direct inhibitor of tyrosinase function. Commun Biol. 2025 Mar 28;8(1):506. View Source

ML233 Optimal Application Scenarios

Zebrafish Melanogenesis Screening Protocol

Procure ML233 for studies requiring simultaneous modulation of APJ signaling and direct tyrosinase inhibition. ML233 has demonstrated concentration-dependent reduction of melanin production in zebrafish embryos with no observable toxic side effects, a dual activity not present in other APJ agonists (CMF-019, E339-3D6, Apelin-13) [1]. Surface plasmon resonance confirms direct binding to human TYR with competitive inhibition kinetics [2]. A U.S. patent has been issued for ML233's application in inhibiting melanin production for therapeutic development in pigment-related conditions .

PDXO Melanoma Subtype Vulnerability Probing

Use ML233 as a validated APJ agonist for retinal neuroprotection studies. Systemic intraperitoneal administration (1-5 mg/kg) prevents NMDA-induced retinal ganglion cell and amacrine cell loss in mice, preserving scotopic threshold response amplitudes [3]. The neuroprotective effect is specifically reversed by the APJ antagonist ML221 (5 mg/kg), providing direct pharmacological validation of on-target APJ-mediated efficacy [4]. Oral administration also shows protective effects, indicating route flexibility [3].

Non-Peptide APJ Pharmacology with AT1 Selectivity

Select ML233 for acute or subacute in vivo studies in mouse models, leveraging its demonstrated stability in mouse plasma (unlike its rapid degradation in human plasma, where only 18.68% remains after 3 hours) [5]. This species-specific stability makes ML233 suitable for investigating APJ-mediated cardiovascular and metabolic effects in rodent systems, whereas peptide agonists like Apelin-13 require continuous infusion due to universal rapid clearance [6]. Note: For ex vivo assays containing human plasma, alternative agonists or stabilization strategies are required.

Safe Skin Pigmentation Modulation for Dermatology

Deploy ML233 as a non-peptide alternative to Apelin in fibroblast migration studies. ML233 significantly enhances scratch closure rates in both mouse (MEFs, NIH-3T3) and human fibroblast cells, with functional equivalence to the endogenous peptide ligand [7]. siRNA knockdown of Aplnr abolishes this effect, confirming pathway-specificity [7]. This provides a stable, peptide-free tool for investigating APJ signaling in tissue regeneration, fibrosis, and cancer metastasis.

Application

Selection Property

Validation Focus

Zebrafish melanogenesis screening

Tyrosinase inhibition potency without thiourea-related off-target effects

Melanin content quantification and embryo viability endpoints

Melanoma subtype vulnerability probing

PDXO genotype-selective anti-proliferative activity

Cell-model endpoint review across molecularly characterized melanoma panels

Non-peptide APJ pharmacology

Documented AT1 receptor selectivity window

AT1 co-expression system studies and off-target GPCR profiling review

Skin pigmentation modulation research

Direct, reversible human TYR binding with reported transcriptomic neutrality

Model-safety context; cross-species target conservation and stress-response pathway monitoring

• [1] Menard R, Baanannou A, Halluin C, et al. The small molecule ML233 is a direct inhibitor of tyrosinase function. Commun Biol. 2025 Mar 28;8(1):506. View Source
• [2] Menard R et al. Fig. 3: ML233 inhibits TYR protein activity in vivo and in vitro. Commun Biol. 2025;8:506. View Source
• [3] Shibagaki F, Ishimaru Y, Sumino A, et al. Systemic Administration of an Apelin Receptor Agonist Prevents NMDA-Induced Loss of Retinal Neuronal Cells in Mice. Neurochem Res. 2020 Apr;45(4):752-759. View Source
• [4] Ishimaru Y et al. An apelin receptor agonist prevents retinal ganglion cell death in the diabetes model mouse fed the high-fat diet. J Pharmacol Sci. 2017. View Source
• [5] Khan P, Maloney PR, Hedrick M, et al. Table 5, Summary of in vitro ADME Properties of APJ Agonist probe ML233. Probe Reports from the NIH Molecular Libraries Program. 2011. View Source
• [6] Read C, Nyimanu D, Williams TL, et al. The G Protein Biased Small Molecule Apelin Agonist CMF-019 is Disease Modifying. Front Pharmacol. 2021;11:588669. View Source
• [7] Doğan A. Apelin receptor (Aplnr) signaling promotes fibroblast migration. Tissue Cell. 2019 Feb;56:98-106. View Source